N-[5-Methyl-1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propyl]pyrazol-3-yl]prop-2-enamide

• IUPAC Name: N-[5-methyl-1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)propyl]pyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C17H24N6O/c1-4-16(24)18-14-10-13(3)23(21-14)11-12(2)17-20-19-15-8-6-5-7-9-22(15)17/h4,10,12H,1,5-9,11H2,2-3H3,(H,18,21,24)
• InChI Key: ZMKQSYLAEKDOKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(C)C2=NN=C3N2CCCCC3)NC(=O)C=C
• Molecular Formula: C17H24N6O
• Molecular Weight: 328.4 g/mol

Description

Triazoles are a class of five-membered aromatic azole compounds containing two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Synthesis Analysis

A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of triazoles is characterized by a five-membered ring containing two carbon atoms and three nitrogen atoms. The exact structure of the compound you mentioned is not available in the sources I found.

Mechanism of Action

The mechanism of action of triazoles generally involves binding to various enzymes and receptors in the biological system, leading to a wide range of biological activities. The specific mechanism of action for the compound you mentioned is not available in the sources I found.